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Compound of Interest

Compound Name: N-Boc-erythro-sphingosine

Cat. No.: B15546890 Get Quote

For researchers and professionals in drug development, the safe handling of specialized

compounds like N-Boc-erythro-sphingosine is critical for both personal safety and research

integrity. While specific hazard information for N-Boc-erythro-sphingosine is not extensively

documented, its structural similarity to other sphingosine derivatives requires cautious handling

based on established best practices for similar chemical compounds.[1] Adherence to these

safety and logistical protocols is essential for a secure laboratory environment.

Personal Protective Equipment (PPE): The First Line
of Defense
A multi-layered approach to personal protection is crucial to minimize exposure when working

with N-Boc-erythro-sphingosine. The necessary personal protective equipment (PPE) varies

depending on the specific laboratory activity.
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Activity Required Personal Protective Equipment

Receiving and Unpacking

Chemically resistant gloves (e.g., Nitrile),

Laboratory coat, Safety glasses with side

shields.[1]

Weighing and Aliquoting (Dry Powder)

Chemically resistant gloves (double-gloving

recommended), Disposable gown (long-sleeved

and back-closing), Safety goggles or a full-face

shield, NIOSH-approved respirator (e.g., N95) if

not handled in a chemical fume hood or

ventilated balance enclosure.[1]

Solution Preparation and Handling

Chemically resistant gloves, Laboratory coat or

disposable gown, Safety glasses with side

shields or goggles.[1]

Experimental Use
Chemically resistant gloves, Laboratory coat,

Safety glasses with side shields.[1]

Spill Cleanup

Chemically resistant gloves (double-gloving),

Disposable gown, Safety goggles or a full-face

shield, NIOSH-approved respirator.[1]

Waste Disposal
Chemically resistant gloves, Laboratory coat,

Safety glasses with side shields.[1]

It is imperative to wear a fully buttoned lab coat, long pants, and closed-toe shoes to protect

your body, legs, and feet from potential spills.[2][3] Gloves should be well-fitted, and it is

advisable not to reuse disposable gloves.[3] For any situation with a splash hazard, a face

shield should be worn in addition to safety glasses or goggles.[2][4]

Operational Plan: From Receipt to Disposal
A systematic workflow for managing N-Boc-erythro-sphingosine from its arrival in the

laboratory to its final disposal is essential for safety and compliance.

1. Receiving and Storage: Upon receipt, visually inspect the container for any signs of damage.

[2] The compound should be stored in a tightly sealed container in a cool, dry, and well-
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ventilated area, away from strong oxidizing agents.[1] The recommended storage temperature

is typically -20°C.[1][5] Before opening, allow the vial to equilibrate to room temperature for at

least 30 minutes to prevent moisture condensation.[5]

2. Handling and Solution Preparation: All handling of solid N-Boc-erythro-sphingosine should

occur in a chemical fume hood or a ventilated balance enclosure to prevent the inhalation of

dust particles.[1] When preparing solutions, slowly add the solvent to the pre-weighed

compound to avoid splashing.[1] While soluble in solvents like ethanol, DMSO, and DMF, it is

important to use the appropriate solvent for your experimental needs.[5]

3. Spill Management: In the event of a spill, the immediate area should be evacuated.[1] While

wearing the appropriate PPE, cover the spill with an absorbent material.[1] The spill area

should then be cleaned with a suitable solvent followed by soap and water.[1] All materials

used for the cleanup must be disposed of as hazardous waste.[1]

4. Waste Disposal: All unused N-Boc-erythro-sphingosine, as well as contaminated materials

such as pipette tips, gloves, and solutions, must be collected in a designated and clearly

labeled hazardous waste container.[1] The container must be marked with "Hazardous Waste"

and the chemical name "N-Boc-erythro-sphingosine".[1] Disposal of chemical waste must be

in accordance with all local, state, and federal regulations; do not empty into drains.[1] It is

crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.[1]
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Safe Handling Workflow for N-Boc-erythro-sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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